Cas no 380152-00-1 (N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)
N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline is a boronic ester derivative featuring a nitrobenzyl-substituted aniline core. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its stable dioxaborolane group facilitates efficient aryl-aryl bond formation. The nitrobenzyl moiety enhances solubility in organic solvents and may serve as a protective or reactive handle for further functionalization. Its crystalline nature ensures ease of handling and purification, while the tetramethyl dioxaborolane group provides improved stability against hydrolysis compared to boronic acids. This makes it a valuable intermediate in pharmaceutical and materials science research, particularly for constructing complex aromatic frameworks.
380152-00-1 structure
Product Name:N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
CAS No:380152-00-1
MF:C19H23BN2O4
MW:354.207925081253
MDL:MFCD22571997
CID:4675352
PubChem ID:11727937
Update Time:2025-11-02
N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- N-(4-nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- N-[(4-nitrophenyl)methyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- 2-[3-[(4-Nitrobenzyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 380152-00-1
- DTXSID801130084
- AS-72896
- Benzenemethanamine, 4-nitro-n-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- CID 11727937
- AKOS037647228
- D94068
- 4-Nitro-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenemethanamine
- N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
-
- MDL： MFCD22571997
- Inchi： 1S/C19H23BN2O4/c1-18(2)19(3,4)26-20(25-18)15-6-5-7-16(12-15)21-13-14-8-10-17(11-9-14)22(23)24/h5-12,21H,13H2,1-4H3
- InChI Key： VSVDLNFFBOLXEN-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=C(C=2)NCC2C=CC(=CC=2)[N+](=O)[O-])OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 354.1750874 g/mol
- Monoisotopic Mass: 354.1750874 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 354.2
- Topological Polar Surface Area: 76.3
N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM430752-250mg |
N-(4-nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
380152-00-1 | 95%+ | 250mg |
$231 | 2022-09-01 | |
| Chemenu | CM430752-1g |
N-(4-nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
380152-00-1 | 95%+ | 1g |
$458 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N907140-250mg |
N-(4-nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
380152-00-1 | 95% | 250mg |
5,796.00 | 2021-05-17 | |
| eNovation Chemicals LLC | D757780-250mg |
N-(4-nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
380152-00-1 | 95% | 250mg |
$265 | 2024-06-05 | |
| eNovation Chemicals LLC | D757780-1g |
N-(4-nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
380152-00-1 | 95% | 1g |
$495 | 2024-06-05 | |
| Aaron | AR01FQ5Y-250mg |
N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
380152-00-1 | 95% | 250mg |
$434.00 | 2025-02-10 | |
| Aaron | AR01FQ5Y-1g |
N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
380152-00-1 | 95% | 1g |
$1002.00 | 2025-02-10 | |
| A2B Chem LLC | AY12266-250mg |
N-(4-nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
380152-00-1 | 95% | 250mg |
$289.00 | 2024-04-20 | |
| A2B Chem LLC | AY12266-1g |
N-(4-nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
380152-00-1 | 95% | 1g |
$564.00 | 2024-04-20 | |
| 1PlusChem | 1P01FPXM-250mg |
N-(4-nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
380152-00-1 | 95% | 250mg |
$269.00 | 2024-05-03 |
N-(4-Nitrobenzyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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